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Compound of Interest

Compound Name: GSK1292263

Cat. No.: B1663553 Get Quote

Application Notes and Protocols: GSK1292263
Introduction
GSK1292263 is a potent and selective agonist of the G protein-coupled receptor 119

(GPR119). GPR119 is predominantly expressed in pancreatic β-cells and intestinal

enteroendocrine L-cells.[1][2][3] Its activation stimulates glucose-dependent insulin secretion

and the release of incretin hormones such as glucagon-like peptide-1 (GLP-1), making it a

therapeutic target for type 2 diabetes.[1][2][3][4][5] These application notes provide detailed

protocols for the solubilization and preparation of GSK1292263 for use in cell culture-based

assays.

Physicochemical Properties
Property Value

Molecular Formula C₂₃H₂₈N₄O₄S

Molecular Weight 456.56 g/mol

Appearance White to off-white solid

CAS Number 1032823-75-8

Solubility Data
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GSK1292263 exhibits limited solubility in aqueous solutions but is soluble in organic solvents.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions. It is

crucial to use fresh, anhydrous DMSO as the compound's solubility can be significantly

reduced by moisture.[4][6]

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 34 mg/mL[4] 74.46 mM[4]

Use fresh, high-

quality, anhydrous

DMSO.

≥ 20 mg/mL[6] 43.81 mM[6]
Saturation point may

be higher.

Signaling Pathway of GSK1292263
GSK1292263 acts as an agonist for the GPR119 receptor. Upon binding, it initiates a signaling

cascade through the Gαs protein subunit, leading to the activation of adenylyl cyclase. This

enzyme catalyzes the conversion of ATP to cyclic AMP (cAMP), a secondary messenger that

mediates downstream effects, including glucose-dependent insulin and GLP-1 secretion.[2][3]
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Figure 1: GSK1292263 signaling pathway via GPR119 activation.

Experimental Protocols
Protocol 1: Preparation of GSK1292263 Stock Solution
Materials:
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GSK1292263 powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Procedure:

Pre-warm GSK1292263: Allow the vial of GSK1292263 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Calculate Required Mass: Determine the mass of GSK1292263 powder needed to achieve

the desired stock concentration. For a 10 mM stock solution, use the following calculation:

Mass (mg) = 10 mM * 456.56 g/mol * Volume (L)

Example: For 1 mL (0.001 L) of a 10 mM stock, 4.57 mg of GSK1292263 is required.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

GSK1292263 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense

the stock solution into single-use aliquots in sterile tubes.[6] Store the aliquots under the

following conditions:

Short-term (up to 1 year): -20°C[6]

Long-term (up to 2 years): -80°C[6]

Stock Solution Preparation Table:
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Desired Stock
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.457 mg 2.28 mg 4.57 mg

5 mM 2.28 mg 11.41 mg 22.83 mg

10 mM 4.57 mg 22.83 mg 45.66 mg

Protocol 2: Preparation of Working Solutions for Cell
Culture
Materials:

GSK1292263 stock solution (e.g., 10 mM in DMSO)

Pre-warmed, sterile cell culture medium

Sterile polypropylene tubes

Procedure:

Thaw Stock Solution: Thaw an aliquot of the GSK1292263 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in pre-warmed cell culture

medium to achieve the desired final concentrations. It is critical to add the stock solution to

the medium and mix immediately to avoid precipitation.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, as higher concentrations can be toxic to cells.[8] A vehicle control

(medium with the same final concentration of DMSO) should always be included in

experiments.

Example Dilution for a 10 µM Final Concentration:

Add 1 µL of a 10 mM stock solution to 999 µL of cell culture medium (1:1000 dilution).
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This results in a final DMSO concentration of 0.1%.

Application to Cells: Add the freshly prepared working solution to the cell culture plates.

Gently mix the plate to ensure even distribution.

Experimental Workflow for Cell-Based Assays
The following diagram outlines the general workflow for preparing and using GSK1292263 in a

typical cell culture experiment.
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Figure 2: General workflow for GSK1292263 preparation and use.
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Application-Specific Recommendations
Effective Concentrations: The effective concentration of GSK1292263 can vary depending

on the cell type and assay. The reported pEC₅₀ values for human and rat GPR119 are 6.9

and 6.7, respectively, which correspond to EC₅₀ values of approximately 126 nM and 200

nM.[6] For assays measuring glucose-stimulated insulin secretion (GSIS) in MIN-6 cells or

isolated mouse islets, concentrations around 10 µM have been shown to be effective.[2] It is

recommended to perform a dose-response curve to determine the optimal concentration for

your specific experimental system.

Cell Lines: GSK1292263 is commonly used in cell lines endogenously expressing GPR119

(e.g., MIN-6 mouse insulinoma cells) or in recombinant cell lines engineered to express the

receptor (e.g., HEK293/GPR119).[2]

Quality Control: Always include a vehicle control (culture medium with the same final

concentration of DMSO as the highest concentration of GSK1292263 used) to account for

any effects of the solvent on the cells.

Troubleshooting
Precipitation: If the compound precipitates upon dilution into aqueous culture medium,

ensure the stock solution is added to the medium with vigorous mixing. Preparing an

intermediate dilution in a serum-free medium before the final dilution in a complete medium

can also help.

Low Potency: Ensure the DMSO used for the stock solution is anhydrous and fresh, as

moisture can degrade the compound and reduce its solubility and potency.[4][6] Confirm the

integrity of the compound by comparing results with a new batch or a positive control

agonist.

Cell Toxicity: If cellular toxicity is observed, verify that the final DMSO concentration is non-

toxic for your specific cell line (generally <0.5%). Perform a DMSO toxicity curve if

necessary.

By following these guidelines and protocols, researchers can ensure the accurate and effective

use of GSK1292263 in their cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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